Cas no 2228825-57-6 ({1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine
• CAS No: 2228825-57-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6593194
• PubChem ID: 165639370
• Update Time: 2025-05-20

{1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine
• {1-[(3-methoxypyridin-2-yl)methyl]cyclopropyl}methanamine
• 2228825-57-6
• EN300-1769032

• Inchi： 1S/C11H16N2O/c1-14-10-3-2-6-13-9(10)7-11(8-12)4-5-11/h2-3,6H,4-5,7-8,12H2,1H3
• InChI Key： ZFSUFLNPPWRJLC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine (CAS No. 2228825-57-6)

The compound {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine (CAS No. 2228825-57-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinct cyclopropyl and methanamine moieties, combined with a 3-methoxypyridin-2-yl group, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. The structural features of {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine suggest it could play a role in modulating key enzymatic pathways or receptor interactions. This aligns with current trends in precision medicine, where tailored molecular designs are essential for achieving desired therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine involves sophisticated organic synthesis techniques, including cross-coupling reactions and cyclopropanation strategies. The presence of the methoxy group on the pyridine ring introduces additional complexity, requiring careful optimization of reaction conditions to ensure high yield and purity. These challenges are often discussed in forums and publications focused on advanced synthetic methodologies.

The compound's potential applications extend beyond pharmaceuticals. For instance, its unique structure could be explored in material science for developing functionalized polymers or coatings. Additionally, its amine functionality makes it a valuable intermediate in the synthesis of more complex molecules, which is a topic frequently searched by chemists and researchers in chemical databases and patent literature.

Safety and regulatory considerations are also critical when working with {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine. While it is not classified as a hazardous substance, proper handling and storage are essential to maintain its stability. This aspect is particularly relevant to laboratories and industries adhering to Good Manufacturing Practices (GMP) and ISO standards, which are hot topics in quality assurance discussions.

In conclusion, {1-(3-methoxypyridin-2-yl)methylcyclopropyl}methanamine (CAS No. 2228825-57-6) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its structural complexity, combined with its potential applications, makes it a subject of ongoing investigation and innovation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug discovery, synthetic chemistry, and material science.